3,5-Dimethoxybenzylzinc bromide, 0.50 M in THF

• IUPAC Name: bromozinc(1+);1-methanidyl-3,5-dimethoxybenzene
• InChI: InChI=1S/C9H11O2.BrH.Zn/c1-7-4-8(10-2)6-9(5-7)11-3;;/h4-6H,1H2,2-3H3;1H;/q-1;;+2/p-1
• InChI Key: CGXLFVOKLIWJHY-UHFFFAOYSA-M
• Canonical SMILES: COC1=CC(=CC(=C1)[CH2-])OC.[Zn+]Br
• Molecular Formula: C9H11BrO2Zn
• Molecular Weight: 296.5 g/mol

Description

3,5-Dimethoxybenzylzinc bromide, 0.50 M in THF (3,5-DMZB-0.50-THF) is an organometallic compound widely used in laboratory experiments and scientific research. It is a colorless, odorless, and relatively stable compound that is prepared from the reaction between 3,5-dimethoxybenzyl bromide and zinc metal. It is soluble in organic solvents such as THF and is widely used in organic synthesis due to its reactivity and stability.50-THF.

Scientific Research Applications

3,5-DMZB-0.50-THF is widely used in scientific research due to its reactivity and stability. It is used in the synthesis of various organic compounds, such as aryl halides, aryl ethers, and aryl amines. It is also used in the synthesis of polymers, such as polystyrene, polyethylene, and polypropylene. Additionally, it is used in the synthesis of pharmaceuticals and other biologically active compounds.

Mechanism of Action

The mechanism of action of 3,5-DMZB-0.50-THF is based on the reaction between the zinc metal and the 3,5-dimethoxybenzyl bromide. The reaction produces a zinc-bromide complex that is highly reactive and can be used in a variety of organic syntheses. The reaction is typically carried out at room temperature and the product is isolated by filtration and dried under vacuum.
Biochemical and Physiological Effects
3,5-DMZB-0.50-THF is a relatively stable compound that is not known to have any adverse biochemical or physiological effects. It is not known to be toxic or flammable and is considered to be safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

3,5-DMZB-0.50-THF has several advantages and limitations for use in laboratory experiments. One of the main advantages is that it is relatively stable and can be used in a variety of organic syntheses. Additionally, it is soluble in organic solvents such as THF and has a high yield in the range of 90-95%. On the other hand, one of the main limitations is that it is not compatible with strong acids and bases, as they can cause the compound to decompose.

Future Directions

There are several potential future directions for 3,5-DMZB-0.50-THF. One potential direction is to develop new methods for the synthesis of the compound. Additionally, it could be used in the synthesis of new organic compounds and polymers. It could also be used in the development of new pharmaceuticals and other biologically active compounds. Finally, it could be used in the development of new catalysts and reagents for organic synthesis.

Synthesis Methods

The synthesis of 3,5-DMZB-0.50-THF is achieved through the reaction of 3,5-dimethoxybenzyl bromide and zinc metal in THF. The reaction is carried out in a three-necked round-bottomed flask under an inert atmosphere, such as nitrogen or argon. The reaction is carried out at room temperature and the product is isolated by filtration and dried under vacuum. The yield of the reaction is typically in the range of 90-95%.